Cas no 110762-24-8 (Phenylalanine,2-(phosphonomethyl)-)

Phenylalanine,2-(phosphonomethyl)- structure
110762-24-8 structure
Product Name:Phenylalanine,2-(phosphonomethyl)-
CAS No:110762-24-8
MF:C10H14NO5P
MW:259.195623874664
CID:144993
PubChem ID:3066653
Update Time:2025-04-19

Phenylalanine,2-(phosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenylalanine,2-(phosphonomethyl)-
    • (2S)-2-amino-3-[2-(phosphonomethyl)phenyl]propanoic acid
    • 110762-24-8
    • beta-(o-(Dihydroxyphosphinyl)methyl)phenylalanine hydrate
    • Phenylalanine, 2-(phosphonomethyl)-, hydrate
    • DTXSID40149381
    • o-phosphonomethylphenylalanine
    • 2-(Phosphonomethyl)phenylalanine hydrate
    • Inchi: 1S/C10H14NO5P/c11-9(10(12)13)5-7-3-1-2-4-8(7)6-17(14,15)16/h1-4,9H,5-6,11H2,(H,12,13)(H2,14,15,16)/t9-/m0/s1
    • InChI Key: MRGUIJVNFRTRSF-VIFPVBQESA-N
    • SMILES: P(CC1C=CC=CC=1C[C@@H](C(=O)O)N)(=O)(O)O

Computed Properties

  • Exact Mass: 259.06102
  • Monoisotopic Mass: 259.06095954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 120.85
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited